Cas no 2228562-23-8 (2,2-difluoro-1-(3-methoxy-4-nitrophenyl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(3-methoxy-4-nitrophenyl)cyclopropylmethanamine
• CAS No: 2228562-23-8
• MF: C₁₁H₁₂F₂N₂O₃
• MW: 258.221389770508
• CID: 6326965
• PubChem ID: 165884482
• Update Time: 2025-06-09

2,2-difluoro-1-(3-methoxy-4-nitrophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(3-methoxy-4-nitrophenyl)cyclopropylmethanamine
• EN300-1971806
• [2,2-difluoro-1-(3-methoxy-4-nitrophenyl)cyclopropyl]methanamine
• 2228562-23-8

• Inchi： 1S/C11H12F2N2O3/c1-18-9-4-7(2-3-8(9)15(16)17)10(6-14)5-11(10,12)13/h2-4H,5-6,14H2,1H3
• InChI Key： LVFVYERCVHCAJE-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(=C(C=1)OC)[N+](=O)[O-])CN)F

Computed Properties

• Exact Mass: 258.08159857g/mol
• Monoisotopic Mass: 258.08159857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.1Ų

Additional information on 2,2-difluoro-1-(3-methoxy-4-nitrophenyl)cyclopropylmethanamine

2,2-Difluoro-1-(3-methoxy-4-nitrophenyl)cyclopropylmethanamine (CAS No. 2228562-23-8)

The compound 2,2-difluoro-1-(3-methoxy-4-nitrophenyl)cyclopropylmethanamine (CAS No. 2228562-23-8) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a cyclopropane ring, fluorine atoms, a methoxy group, and a nitrophenyl moiety. These features make it a versatile building block for various applications in drug discovery and advanced materials.

Recent studies have highlighted the potential of cyclopropylmethanamine derivatives as bioactive agents. The cyclopropane ring, a three-membered carbon ring, is known for its exceptional strain energy, which can enhance reactivity and stability in certain chemical environments. In this compound, the cyclopropane is substituted with two fluorine atoms at the 2-position, which introduces electron-withdrawing effects. This modification not only alters the electronic properties of the molecule but also enhances its lipophilicity, making it more suitable for interactions with biological targets.

The 3-methoxy-4-nitrophenyl group attached to the cyclopropane ring adds further complexity to the molecule. The methoxy group introduces electron-donating effects through resonance, while the nitro group is highly electron-withdrawing. This combination creates a unique electronic environment that can influence the molecule's reactivity and bioavailability. Recent research has shown that such substituted phenyl groups can act as scaffolds for designing molecules with specific pharmacokinetic profiles.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The nitrophenyl moiety has been extensively studied for its role in modulating enzyme activity and receptor binding. For instance, studies have demonstrated that nitrophenyl-containing compounds can inhibit certain kinases involved in cancer progression. The presence of fluorine atoms further enhances the molecule's ability to penetrate cellular membranes, making it a valuable candidate for drug delivery systems.

In addition to its medicinal applications, cyclopropylmethanamine derivatives have also found use in materials science. The strain energy inherent in the cyclopropane ring can be harnessed to create high-performance polymers and coatings. Recent advancements in polymer chemistry have explored the use of such strained rings to develop materials with improved mechanical properties and thermal stability.

From a synthetic perspective, the preparation of 2,2-difluoro-1-(3-methoxy-4-nitrophenyl)cyclopropylmethanamine involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the cyclopropane ring via Simmons-Smith reaction or other cyclopropanation techniques, followed by substitution reactions to introduce the fluorine atoms and phenyl group. The synthesis requires precise control over reaction conditions to ensure high yields and purity.

Recent breakthroughs in asymmetric catalysis have further expanded the synthetic toolbox for such compounds. For example, enantioselective methods have been developed to synthesize chiral derivatives of this compound, which are crucial for studying stereochemical effects in biological systems.

In terms of characterization, modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in confirming the structure and properties of this compound. These methods provide detailed insights into its molecular geometry, electronic distribution, and intermolecular interactions.

Looking ahead, ongoing research aims to explore the full potential of cyclopropylmethanamine derivatives in diverse fields. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new applications for this compound in areas ranging from personalized medicine to sustainable materials development.